Cas no 2228420-80-0 (3-(3-bromo-2,4-difluorophenyl)-2,2-difluoropropan-1-amine)

3-(3-Bromo-2,4-difluorophenyl)-2,2-difluoropropan-1-amine is a fluorinated aromatic amine derivative with a bromo-difluorophenyl core, offering unique reactivity and structural properties. Its distinct halogen and fluorine substitutions enhance its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms improves metabolic stability and lipophilicity, making it valuable for designing bioactive compounds. The bromine substituent further enables selective cross-coupling reactions, facilitating modular derivatization. This compound is particularly suited for applications requiring precise electronic and steric tuning, such as in the development of enzyme inhibitors or receptor modulators. Its well-defined structure ensures consistency in synthetic pathways.
3-(3-bromo-2,4-difluorophenyl)-2,2-difluoropropan-1-amine structure
2228420-80-0 structure
Product Name:3-(3-bromo-2,4-difluorophenyl)-2,2-difluoropropan-1-amine
CAS No:2228420-80-0
MF:C9H8BrF4N
MW:286.064135551453
CID:6396318
PubChem ID:165798383
Update Time:2025-10-21

3-(3-bromo-2,4-difluorophenyl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-bromo-2,4-difluorophenyl)-2,2-difluoropropan-1-amine
    • EN300-1969238
    • 2228420-80-0
    • Inchi: 1S/C9H8BrF4N/c10-7-6(11)2-1-5(8(7)12)3-9(13,14)4-15/h1-2H,3-4,15H2
    • InChI Key: FXRJWQPNOKRRBI-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1F)CC(CN)(F)F)F

Computed Properties

  • Exact Mass: 284.97762g/mol
  • Monoisotopic Mass: 284.97762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26Ų

3-(3-bromo-2,4-difluorophenyl)-2,2-difluoropropan-1-amine Pricemore >>

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Additional information on 3-(3-bromo-2,4-difluorophenyl)-2,2-difluoropropan-1-amine

3-(3-Bromo-2,4-Difluorophenyl)-2,2-Difluoropropan-1-amine: An Overview of CAS No. 2228420-80-0

3-(3-Bromo-2,4-Difluorophenyl)-2,2-difluoropropan-1-amine (CAS No. 2228420-80-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated and difluorinated aromatic ring and a difluorinated aliphatic chain. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 3-(3-Bromo-2,4-Difluorophenyl)-2,2-difluoropropan-1-amine is C11H9BrF3N, with a molecular weight of approximately 305.09 g/mol. The compound's structure includes a 3-bromo-2,4-difluorophenyl group attached to a 2,2-difluoropropan-1-amine moiety. This combination of functional groups imparts specific chemical and biological properties that are of interest to researchers.

In recent years, the study of 3-(3-Bromo-2,4-Difluorophenyl)-2,2-difluoropropan-1-amine has been driven by its potential as a lead compound for the development of new drugs. The bromine and fluorine atoms in the molecule can influence its pharmacokinetic and pharmacodynamic properties, such as solubility, metabolic stability, and receptor binding affinity. These factors are crucial for optimizing drug candidates for clinical use.

CAS No. 228420-80-0 has been evaluated in several preclinical studies to assess its biological activity and potential therapeutic applications. One notable area of research is its activity as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), making it a promising candidate for the treatment of neurological disorders such as depression and anxiety.

In addition to its potential as a CNS modulator, 3-(3-Bromo-2,4-Difluorophenyl)-2,2-difluoropropan-1-amine has also been investigated for its anti-inflammatory properties. Preclinical data suggest that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models of disease. This property makes it a potential candidate for the treatment of inflammatory conditions such as arthritis and inflammatory bowel disease (IBD).

The synthesis of 3-(3-Bromo-2,4-Difluorophenyl)-2,2-difluoropropan-1-amine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the nucleophilic substitution of a brominated precursor with an appropriate amine reagent followed by difluoroalkylation. The choice of reagents and reaction conditions can significantly impact the efficiency and selectivity of the synthesis process.

To further enhance its therapeutic potential, researchers are exploring various modifications to the structure of CAS No. 228420-80-0. These modifications aim to improve its pharmacological properties while maintaining or enhancing its biological activity. For example, substituting different functional groups on the aromatic ring or altering the length and composition of the aliphatic chain can lead to compounds with improved solubility or reduced toxicity.

The safety profile of 3-(3-Bromo-2,4-Difluorophenyl)-2,2-difluoropropan-1-amine is another critical aspect being studied. Preclinical toxicology assessments have shown that this compound exhibits low toxicity at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, CAS No. 228420-80-0, or 3-(3-Bromo-2,4-Difluorophenyl)-2,2-difluoropropan-1-amine, represents an exciting area of research in medicinal chemistry and pharmaceutical development. Its unique structural features and promising biological activities make it a valuable lead compound for the discovery and development of new therapeutic agents. Continued investigation into its synthesis, biological properties, and safety profile will be essential for realizing its full potential in clinical applications.

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